![molecular formula C6H6N4S B3021512 Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone CAS No. 57135-11-2](/img/structure/B3021512.png)
Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone
Overview
Description
“Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone” is a compound that has been studied for its potential biological activities . It is a Schiff base, a class of compounds that have a broad spectrum of biological activities like anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antitubercular, anticancer, antioxidant, anthelmintic and so forth .
Synthesis Analysis
The synthesis of “Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone” involves the conversion of aniline/4-aminopyridine to the corresponding thiourea derivatives, which are then cyclized to obtain benzothiazol-2-ylamine/thiazolo[5,4-b]pyridin-2-ylamine . These are then condensed with various aromatic and heteroaromatic aldehydes to obtain Schiff bases of benzothiazol-2-ylamine and thiazolo[5,4-b]pyridin-2-ylamine .
Molecular Structure Analysis
The molecular structure of “Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone” is characterized by spectral analysis . The structure of the synthesized compounds was elucidated whenever possible on the basis of elemental analysis, spectral data, and alternative synthetic routes .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone” include the conversion of aniline/4-aminopyridine to the corresponding thiourea derivatives, cyclization to obtain benzothiazol-2-ylamine/thiazolo[5,4-b]pyridin-2-ylamine, and condensation with various aromatic and heteroaromatic aldehydes .
Scientific Research Applications
Antioxidant Activity
Thiazolo[5,4-b]pyridines, which include 2-Hydrazinylthiazolo[5,4-b]pyridine, have been reported to exhibit high antioxidant activity . This makes them potentially useful in the treatment of diseases caused by oxidative stress.
Antimicrobial Activity
These compounds have also been found to have antimicrobial properties . This suggests they could be developed into new antimicrobial drugs, which are needed to combat antibiotic-resistant bacteria.
Herbicidal Activity
Thiazolo[5,4-b]pyridines have been identified as having herbicidal activity . This means they could be used in the development of new herbicides.
Anti-inflammatory Activity
These compounds have been shown to have anti-inflammatory effects . This suggests they could be used in the treatment of inflammatory diseases.
Antifungal Activity
Thiazolo[5,4-b]pyridines have been found to have antifungal properties . This could lead to the development of new antifungal medications.
Antitumor Activity
These compounds have been identified as having antitumor activities . This suggests they could be used in the development of new cancer treatments.
Treatment of Tuberculosis
Pyridine appended 2-hydrazinylthiazole derivatives have been synthesized to discover novel chemotherapeutic agents for Mycobacterium tuberculosis (Mtb) . The drug-likeness of these derivatives was validated using the Lipinski and Veber rules.
Photocatalytic Activity
A thiazolo[5,4-d]thiazole functionalized covalent triazine framework, which is similar to 2-Hydrazinylthiazolo[5,4-b]pyridine, has shown superior photocatalytic activity for hydrogen production and dye degradation . This suggests potential applications in energy production and environmental remediation.
Safety and Hazards
properties
IUPAC Name |
[1,3]thiazolo[5,4-b]pyridin-2-ylhydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4S/c7-10-6-9-4-2-1-3-8-5(4)11-6/h1-3H,7H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBTQTLQQHWLTHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)SC(=N2)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90431440 |
Source
|
| Record name | Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90431440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone | |
CAS RN |
57135-11-2 |
Source
|
| Record name | 2-Hydrazinylthiazolo[5,4-b]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57135-11-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thiazolo[5,4-b]pyridin-2(1H)-one, hydrazone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90431440 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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